Cas no 25660-37-1 (1H-Benzimidazole,1-(2-pyridinyl)-(9CI))

1H-Benzimidazole,1-(2-pyridinyl)-(9CI) structure
25660-37-1 structure
Product Name:1H-Benzimidazole,1-(2-pyridinyl)-(9CI)
CAS No:25660-37-1
MF:C12H9N3
MW:195.219961881638
CID:851956
PubChem ID:852492
Update Time:2025-04-19

1H-Benzimidazole,1-(2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-(2-pyridinyl)-(9CI)
    • 1-pyridin-2-ylbenzimidazole
    • 1-(2-pyridinyl)-1H-benzimidazole
    • 1-(pyridin-2-yl)-1H-benz[d]imidazole
    • 1-(pyridin-2-yl)-1H-benzimidazole
    • 1-(pyridin-2-yl)-1H-benzo[d]imidazole
    • 1-(pyridine-2-yl)-1H-benzo[d]imidazole
    • 1-pyridin-2-yl-1H-benzoimidazole
    • 2-(pyridin-2-yl)-1H-benzimidazole
    • AC1LGVHT
    • AQ-776
    • CHEMBL155161
    • SureCN1346814
    • HMS2842D19
    • SCHEMBL1346814
    • SMR000477872
    • 25660-37-1
    • 2-pyridinylbenzoimidazole
    • MLS001180942
    • N-pyridylbenzimidazole
    • MLS000701324
    • BDBM3807
    • AQ-776/42801717
    • ZTJWSSVLQJKPTJ-UHFFFAOYSA-N
    • 1H-Benzimidazole, 1-(2-pyridinyl)-
    • 1-Phenylbenzimidazole deriv. 24
    • 1-(pyridin-2-yl)-1H-1,3-benzodiazole
    • 2-pyridyl-1H-benzimidazole
    • DTXSID70357371
    • Inchi: 1S/C12H9N3/c1-2-6-11-10(5-1)14-9-15(11)12-7-3-4-8-13-12/h1-9H
    • InChI Key: ZTJWSSVLQJKPTJ-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 195.07977
  • Monoisotopic Mass: 195.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • PSA: 30.71
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